Cas no 10526-60-0 (Propanoic acid,3-[(carboxymethyl)nitroamino]-)

• Product Name: Propanoic acid,3-[(carboxymethyl)nitroamino]-
• CAS No: 10526-60-0
• MF: C₅H₈N₂O₆
• MW: 192.126821517944
• CID: 203773
• PubChem ID: 25336
• Update Time: 2025-04-19

Propanoic acid,3-[(carboxymethyl)nitroamino]- Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-[(carboxymethyl)nitroamino]-
• 3-[carboxymethyl(nitro)amino]propanoic acid
• 3-Nitro-3-azahexanedioic acid
• b-Alanine,N-(carboxymethyl)-N-nitro- (7CI,8CI,9CI)
• BRN 2269301
• 10526-60-0
• DTXSID10147036
• N-Carboxymethyl-N-nitro-beta-alanine
• beta-ALANINE, N-CARBOXYMETHYL-N-NITRO-

• Inchi： 1S/C5H8N2O6/c8-4(9)1-2-6(7(12)13)3-5(10)11/h1-3H2,(H,8,9)(H,10,11)
• InChI Key： ZUXOPMBZRULHMW-UHFFFAOYSA-N
• SMILES： OC(CCN(CC(=O)O)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 192.03824
• Monoisotopic Mass: 192.038236
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 124
• XLogP3: -0.3

Experimental Properties

• Density: 1.596
• Boiling Point: 557°Cat760mmHg
• Flash Point: 290.7°C
• Refractive Index: 1.545
• PSA: 120.98
• LogP: -0.43740